Cas no 2171230-42-3 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

(2S)-2-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid is a protected amino acid derivative widely used in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which offers selective deprotection under mild basic conditions, and a tert-leucine-derived side chain that enhances steric hindrance, improving peptide stability. The compound is valued for its high purity, consistent reactivity, and compatibility with solid-phase peptide synthesis (SPPS) protocols. Its chiral centers ensure precise stereochemical control, making it suitable for synthesizing complex peptides with defined conformations. This derivative is particularly useful in pharmaceutical research and bioconjugation applications where controlled amino acid incorporation is critical.
(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid structure
2171230-42-3 structure
Product Name:(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
CAS No:2171230-42-3
MF:C24H28N2O5
MW:424.489526748657
CID:6454723
PubChem ID:165544466
Update Time:2025-08-05

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
    • (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid
    • 2171230-42-3
    • EN300-1513950
    • Inchi: 1S/C24H28N2O5/c1-14(22(28)29)25-21(27)20(24(2,3)4)26-23(30)31-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,13H2,1-4H3,(H,25,27)(H,26,30)(H,28,29)/t14-,20-/m0/s1
    • InChI Key: ZXXNFJFOHVRMJJ-XOBRGWDASA-N
    • SMILES: O(C(N[C@@H](C(N[C@H](C(=O)O)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.19982200g/mol
  • Monoisotopic Mass: 424.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Pricemore >>

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Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

Compound CAS No 2171230-42-3: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic Acid

The compound (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid with CAS No 2171230-42-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in research and development.

Structure and Synthesis: The molecule features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a propanoic acid moiety with stereochemically defined centers at positions 2S and 2R. The presence of the Fmoc group allows for precise control over the reactivity of the amino group during synthesis, making this compound a key intermediate in peptide synthesis and other organic transformations.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have utilized similar structures to design inhibitors for proteolytic enzymes, which are critical targets in cancer therapy. The stereochemical integrity of (2S)-configuration and (2R)-configuration plays a pivotal role in determining the biological activity of these compounds. Advanced synthetic methodologies, including asymmetric catalysis and stereoselective reactions, have enabled the efficient production of this compound with high enantiomeric excess.

Applications in Drug Discovery: The compound's unique structure makes it an ideal candidate for exploring novel therapeutic agents. Its role as a building block in peptide synthesis has been extensively documented. For example, recent research published in *Nature Chemistry* demonstrated how such Fmoc-protected amino acids can be used to construct complex cyclic peptides with potent antimicrobial activity. These findings underscore the importance of stereochemistry and functional group compatibility in drug design.

Moreover, the compound's stability under various reaction conditions has been a focus of recent investigations. Studies conducted by chemists at the University of California revealed that the Fmoc group remains intact under mild reaction conditions, ensuring that the amino acid's reactivity is preserved until desired transformations are achieved. This property is particularly advantageous in multi-step synthesis workflows where precise control over functional groups is essential.

Environmental Considerations: In line with growing concerns about sustainability in chemical synthesis, researchers have explored greener methods for synthesizing this compound. A study published in *Green Chemistry* reported the use of microwave-assisted synthesis to produce (9H-fluoren-9-yl)methoxycarbonyl derivatives with reduced solvent consumption and waste generation. Such advancements highlight the importance of eco-friendly practices in modern chemical research.

Future Prospects: Looking ahead, the compound's potential applications are vast. Its use as a precursor for bioactive molecules continues to be an area of active research. Additionally, its role in materials science—such as in the development of novel polymers or nanomaterials—cannot be overlooked. Collaborative efforts between chemists and biologists are expected to unlock new functionalities for this versatile molecule.

In conclusion, compound CAS No 2171230-42-3, or (9H-fluoren-9-yl)methoxycarbonyl derivative, stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, ensures that it remains a focal point for scientific innovation.

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